Cas no 1219080-60-0 (1H-1,2,4-triazol-5-ylboronic acid)

• Product Name: 1H-1,2,4-triazol-5-ylboronic acid
• CAS No: 1219080-60-0
• MF: C₂H₄BN₃O₂
• MW: 112.883059501648
• CID: 2854288
• Update Time: 2025-06-11

1H-1,2,4-triazol-5-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-1H-1,2,4-triazol-5-yl-
• (4H-1,2,4-Triazol-3-yl)boronic acid
• 1H-1,2,4-triazol-5-ylboronic acid

• Inchi： 1S/C2H4BN3O2/c7-3(8)2-4-1-5-6-2/h1,7-8H,(H,4,5,6)
• InChI Key： WVTLBJRAZJAABT-UHFFFAOYSA-N
• SMILES： B(C1=NN=CN1)(O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1H-1,2,4-triazol-5-ylboronic acid

Introduction to 1H-1,2,4-triazol-5-ylboronic acid (CAS No: 1219080-60-0) and Its Emerging Applications in Chemical Biology and Medicine

The compound 1H-1,2,4-triazol-5-ylboronic acid (CAS No: 1219080-60-0) represents a fascinating class of organoboron derivatives that have garnered significant attention in the fields of chemical biology and medicinal chemistry. Boronic acids, in general, are well-known for their versatile reactivity, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling, which has become a cornerstone of modern synthetic organic chemistry. The incorporation of a triazole moiety into the boronic acid framework introduces unique electronic and steric properties, making this compound a valuable tool for the development of novel pharmaceuticals and biologically active molecules.

The triazole ring is a heterocyclic structure characterized by a three-membered ring containing two nitrogen atoms and one carbon atom. This motif is widely prevalent in natural products and bioactive compounds, owing to its ability to modulate biological activity through various interactions with biological targets. The presence of the boronic acid functional group at the 5-position of the triazole ring further enhances its utility in synthetic applications. This compound serves as an excellent intermediate for the construction of complex molecular architectures, particularly in the context of drug discovery and material science.

In recent years, there has been a surge in research focused on leveraging boronic acids for therapeutic applications. The ability of boronic acids to form reversible covalent bonds with biomolecules has opened up new avenues for the development of targeted therapeutics. For instance, 1H-1,2,4-triazol-5-ylboronic acid has been explored as a key building block in the synthesis of protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The triazole moiety's stability under physiological conditions makes it an ideal candidate for such applications.

One of the most compelling aspects of this compound is its role in the development of Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in constructing biaryl structures, which are prevalent in many pharmacologically active compounds. The boronic acid derivative derived from 1H-1,2,4-triazol-5-ylboronic acid can be coupled with aryl halides or triflates to generate a wide range of biaryl compounds. These biaryl structures have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

Recent studies have highlighted the potential of 1H-1,2,4-triazol-5-ylboronic acid in the development of bioconjugates. Bioconjugation involves linking small molecule probes or drugs to biomolecules such as antibodies or peptides to enhance their therapeutic efficacy or diagnostic capabilities. The boronic acid functionality allows for facile attachment to biomolecules via reversible interactions, making it an attractive choice for bioconjugation strategies.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a prodrug precursor. Prodrugs are pharmacologically inactive compounds that are metabolically converted into active drugs within the body. The boronic acid group can be selectively activated under specific conditions to release the active pharmaceutical ingredient (API), thereby improving drug solubility, bioavailability, and targeted delivery.

Moreover, the application of computational chemistry and machine learning has further accelerated the exploration of 1H-1,2,4-triazol-5-ylboronic acid derivatives. These computational tools enable researchers to predict the biological activity and optimize synthetic pathways with unprecedented efficiency. By integrating experimental data with computational models, scientists can rapidly identify lead compounds for further development.

In conclusion,1H-1,2,4-triazol-5-ylboronic acid (CAS No: 1219080-60-0) stands out as a versatile and multifunctional compound with significant implications in chemical biology and medicine. Its unique structural features make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound and its derivatives,1H-1,2,4-triazol-5-ylboronic acid is poised to play an increasingly important role in the development of next-generation therapeutics.